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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals to troubleshoot and resolve issues related to uneven dyeing
with Disperse Red 153.

Frequently Asked Questions (FAQS)

Q1: What is Disperse Red 153 and what are its general properties?

Disperse Red 153, with C.l. Name Disperse Red 153 and CAS Registry Number 78564-87-1,
is a single azo disperse dye.[1] It appears as a deep red powder and is soluble in acetone,
chloroform, and DMF.[1] This dye is primarily used for dyeing hydrophobic synthetic fibers such
as polyester, acetate, and polyamide, and is also suitable for printing on polyester microfiber.[1]
It is classified as a medium-temperature dye with good dyeing performance and fastness
properties.[2]

Q2: What are the primary causes of uneven dyeing with Disperse Red 153 on polyester?
Uneven dyeing with Disperse Red 153 on polyester can arise from several factors:

» Improper Dye Dispersion: Agglomeration of dye particles in the dyebath can lead to color
spots and unevenness.[3] This can be a result of poor dye quality, insufficient dispersing
agent, or adverse dyeing conditions.
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 Incorrect Temperature Control: A rapid or inconsistent temperature rise during the critical
dyeing phase can cause the dye to rush onto the fiber surface, resulting in poor leveling.

» Inadequate pH Control: Disperse dyes, including Disperse Red 153, are most stable in a
weakly acidic dyebath (pH 4.5-5.5). Significant deviations can affect the dye's stability and
uptake rate.

e Poor Fabric Preparation: Residual oils, sizing agents, or other impurities on the polyester
fabric can hinder uniform dye penetration.

 Inappropriate Auxiliary Selection: The choice and concentration of dispersing and leveling
agents are crucial for achieving level dyeing.

e Oligomer Formation: During high-temperature dyeing, low molecular weight polymers
(oligomers) can migrate from the polyester fiber to the surface, causing undyed dusty
deposits and affecting dye uptake.

Troubleshooting Guide

This guide addresses common issues encountered during dyeing with Disperse Red 153 and
provides potential solutions.
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Problem

Potential Cause

Recommended Solution

Specks or Color Spots

Poor dye dispersion, dye
agglomeration, or water

hardness.

- Ensure proper dye dispersion
by making a paste with a
dispersing agent and warm
water before adding to the
dyebath. - Use a high-quality,
high-temperature dispersing
agent. - Use demineralized
water or add a sequestering
agent to counteract water

hardness.

Streaky or Patchy Dyeing

Poor dye migration and
leveling due to rapid

temperature rise.

- Employ a slower rate of
temperature rise, especially
between 80°C and 130°C
(e.g., 1-2°C per minute). - Add
or increase the concentration
of a high-temperature leveling
agent to promote even dye
distribution. - Ensure adequate
agitation and circulation of the
dyebath.

Shade Inconsistency (Batch-
to-Batch)

Variations in dyeing

parameters.

- Strictly control all dyeing
parameters: liquor ratio,
temperature profile, pH, and
time. - Ensure the polyester
substrate is from the same
batch and has undergone

consistent pre-treatment.

Light or Pale Shade

Insufficient dye uptake.

- Verify that the dyeing
temperature reached and was
held at the recommended level
(typically 130°C for high-
temperature method). - Check
and maintain the dyebath pH

within the optimal acidic range
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(4.5-5.5). - Ensure the correct
amount of dye was used for
the weight of the fabric.

Poor Wash Fastness or Color Improper after-treatment

Bleeding (reduction clearing).

- Perform a thorough reduction
clearing after dyeing to remove
unfixed surface dye. - Ensure
adequate rinsing after
reduction clearing to remove

all residual chemicals.

White/Gray Powdery Deposits Oligomer precipitation on the

on Fabric fabric surface.

- Use an anti-oligomer
dispersing agent during the
dyeing process. - Drain the
dyebath at a high temperature
(around 120-130°C) to prevent
oligomer crystallization. -
Perform an alkaline reduction
clearing after dyeing to help

remove oligomers.

Key Experimental Protocols

High-Temperature Exhaust Dyeing of Polyester with

Disperse Red 153

This protocol provides a general procedure. Optimal concentrations of auxiliaries and the

temperature profile may need to be adjusted based on the specific equipment and substrate.

» Fabric Preparation: Thoroughly scour the polyester fabric to remove any impurities, such as

oils and sizing agents. Rinse well and dry.
e Dyebath Preparation:

o Set the liquor ratio (e.g., 10:1 to 20:1).

o Add a high-temperature dispersing agent (e.g., 0.5 - 1.0 g/L).
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o Add a high-temperature leveling agent (e.g., 0.5 - 1.0 g/L).
o Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.
» Dye Dispersion:

o Separately, create a smooth paste of the required amount of Disperse Red 153 with a
small amount of warm water and dispersing agent.

o Gradually add more warm water to the paste to form a fine dispersion.

e Dyeing Cycle:

o Add the prepared dye dispersion to the dyebath.

[e]

Introduce the polyester fabric into the dyebath at approximately 60°C.

o

Raise the temperature to 130°C at a controlled rate of 1-2°C per minute.

[¢]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[¢]

Cool the dyebath down to 70°C.

* Rinsing: Remove the fabric and rinse thoroughly with warm and then cold water.

Reduction Clearing Process

This after-treatment is crucial for removing unfixed dye from the fiber surface and improving
wash fastness.

e Prepare a fresh bath with:
o Caustic Soda (Sodium Hydroxide): 2 g/L
o Sodium Hydrosulfite: 2 g/L
o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.

» Rinse the fabric thoroughly with hot water, followed by cold water.
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¢ Neutralize the fabric with a dilute solution of acetic acid.

e Perform a final cold water rinse.

Visualizations
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Click to download full resolution via product page

Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 153.
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Caption: Troubleshooting logic for uneven dyeing with Disperse Red 153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1592451#troubleshooting-uneven-dyeing-with-
disperse-red-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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